Cas no 2228531-21-1 (tert-butyl N-(2-amino-3,3,4,4-tetrafluorobutyl)carbamate)

• Product Name: tert-butyl N-(2-amino-3,3,4,4-tetrafluorobutyl)carbamate
• CAS No: 2228531-21-1
• MF: C₉H₁₆F₄N₂O₂
• MW: 260.229156494141
• CID: 6324673
• PubChem ID: 165697938
• Update Time: 2025-10-29

tert-butyl N-(2-amino-3,3,4,4-tetrafluorobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-3,3,4,4-tetrafluorobutyl)carbamate
• 2228531-21-1
• EN300-1878826

• Inchi： 1S/C9H16F4N2O2/c1-8(2,3)17-7(16)15-4-5(14)9(12,13)6(10)11/h5-6H,4,14H2,1-3H3,(H,15,16)
• InChI Key： KHMVIWLSRSAFCY-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(CNC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 260.11479041g/mol
• Monoisotopic Mass: 260.11479041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2-amino-3,3,4,4-tetrafluorobutyl)carbamate

tert-butyl N-(2-amino-3,3,4,4-tetrafluorobutyl)carbamate: A Comprehensive Overview

The compound with CAS No. 2228531-21-1, known as tert-butyl N-(2-amino-3,3,4,4-tetrafluorobutyl)carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural sciences. This compound is notable for its unique structure, which combines a tert-butyl group with a tetrafluorobutyl amino carbamate, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The presence of the tetrafluorobutyl group imparts unique physicochemical properties, such as enhanced stability and solubility in organic solvents. These characteristics make it an ideal candidate for use in nano-drug delivery systems, where stability and controlled release are critical factors. Researchers have demonstrated that this compound can serve as a stabilizing agent in lipid nanoparticles, enhancing their shelf-life and bioavailability.

In addition to its pharmaceutical applications, tert-butyl N-(2-amino-3,3,4,4-tetrafluorobutyl)carbamate has shown promise in the field of agricultural chemistry. Its ability to act as a mild herbicide has been explored in recent experiments. The compound's fluorinated structure contributes to its resistance to enzymatic degradation in soil, making it an effective and long-lasting herbicidal agent. Field trials have indicated that it can selectively inhibit the growth of certain weeds without adversely affecting crop plants.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the tetrafluorobutyl amino group and its subsequent reaction with tert-butyl chloroformate. Recent advancements in catalytic techniques have enabled chemists to optimize this synthesis pathway, reducing production costs and improving yield. These improvements have made the compound more accessible for large-scale applications.

Beyond its practical applications, this compound has also been studied for its role in fundamental chemical research. Its structure serves as a model system for investigating the effects of fluorination on molecular interactions. Researchers have utilized computational chemistry methods to analyze the electronic properties of the molecule, providing insights into its reactivity and stability under various conditions.

In conclusion, CAS No. 2228531-21-1 represents a significant advancement in organic chemistry. Its unique properties and versatile applications make it a valuable compound across multiple disciplines. As ongoing research continues to uncover new uses and optimizations for this compound, it is poised to play an increasingly important role in both academic and industrial settings.